Cas no 166597-79-1 (2-(3-methylbutanamido)benzoic Acid)

• Product Name: 2-(3-methylbutanamido)benzoic Acid
• CAS No: 166597-79-1
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• MDL: MFCD00447963
• CID: 3109590
• PubChem ID: 831262
• Update Time: 2025-05-19

2-(3-methylbutanamido)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(3-methylbutanoyl)amino]benzoic acid
• 2-(3-methylbutanamido)benzoic Acid

• MDL： MFCD00447963
• Inchi： 1S/C12H15NO3/c1-8(2)7-11(14)13-10-6-4-3-5-9(10)12(15)16/h3-6,8H,7H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key： DTQUMXBRQRHDIL-UHFFFAOYSA-N
• SMILES： O=C(CC(C)C)NC1C=CC=CC=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 2-(3-methylbutanamido)benzoic Acid

Professional Introduction to 2-(3-methylbutanamido)benzoic Acid (CAS No. 166597-79-1)

2-(3-methylbutanamido)benzoic Acid, identified by its Chemical Abstracts Service (CAS) number 166597-79-1, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of amide derivatives of benzoic acid, a well-documented family known for its diverse biological activities. The structural uniqueness of 2-(3-methylbutanamido)benzoic Acid lies in its N-substituted benzoic acid backbone, where the amide group is linked to a 3-methylbutyl chain. This specific configuration imparts distinct physicochemical properties and biological interactions, making it a subject of considerable interest in medicinal chemistry and drug discovery.

The synthesis of 2-(3-methylbutanamido)benzoic Acid involves multi-step organic reactions, typically starting from commercially available benzoic acid derivatives. The introduction of the 3-methylbutanamide moiety requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic amination and protecting group strategies, are often employed to achieve the desired product with minimal side reactions. The efficiency of these synthetic routes is crucial for large-scale production, which is essential for both preclinical studies and potential clinical applications.

Recent advancements in computational chemistry have enhanced the understanding of the molecular interactions involving 2-(3-methylbutanamido)benzoic Acid. Molecular docking studies have revealed that this compound exhibits potential binding affinity with various biological targets, including enzymes and receptors implicated in metabolic disorders and inflammatory diseases. The presence of the 3-methylbutyl group modulates the compound's solubility and lipophilicity, factors that are critical for its pharmacokinetic behavior. These insights have guided the optimization of lead structures toward improved drug-like properties.

In the realm of medicinal chemistry, 2-(3-methylbutanamido)benzoic Acid has been investigated for its pharmacological potential. Preliminary in vitro studies suggest that this compound may possess anti-inflammatory and analgesic properties. The amide functionality is known to interact with biological systems through hydrogen bonding and other non-covalent interactions, which could be leveraged for therapeutic effects. Furthermore, the benzoic acid moiety is a common pharmacophore found in many FDA-approved drugs, reinforcing the rationale for exploring derivatives like 2-(3-methylbutanamido)benzoic Acid.

The compound's structural features also make it a valuable scaffold for designing novel molecules with enhanced specificity and reduced toxicity. By modifying the 3-methylbutanamide group or exploring different substituents on the benzoic acid ring, chemists can fine-tune the pharmacological profile to target specific disease pathways. For instance, modifications aimed at increasing metabolic stability could improve bioavailability, while alterations to enhance receptor selectivity might reduce off-target effects.

Current research trends indicate that 2-(3-methylbutanamido)benzoic Acid could play a role in addressing emerging therapeutic challenges. For example, studies have begun to explore its potential in modulating pathways associated with neurodegenerative diseases. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors makes it an attractive candidate for further investigation in this area. Additionally, its structural similarity to known bioactive molecules suggests that it may serve as a precursor for next-generation therapeutics.

The analytical characterization of 2-(3-methylbutanamido)benzoic Acid is another critical aspect of its study. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm its identity and assess purity. These analytical techniques provide detailed insights into the compound's molecular structure and help ensure consistency across different batches produced during synthesis or scale-up processes.

Future directions in research may include exploring 2-(3-methylbutanamido)benzoic Acid as an intermediate in more complex drug formulations or combination therapies. Its versatility as a building block allows for diverse chemical modifications, enabling chemists to develop novel drug candidates with tailored properties. Collaborative efforts between academia and industry are likely to accelerate these endeavors, leveraging both experimental data and computational modeling to maximize therapeutic potential.

In summary, 2-(3-methylbutanamido)benzoic Acid (CAS No. 166597-79-1) represents a promising area of investigation within pharmaceutical chemistry. Its unique structure, combined with emerging evidence from preclinical studies, positions it as a valuable candidate for further exploration in drug development. As research progresses, this compound is poised to contribute significantly to advancements in medicine and therapeutic innovation.